N-(2-methoxyphenyl)-2,5-dimethylaniline

• IUPAC Name: N-(2-methoxyphenyl)-2,5-dimethylaniline
• InChI: InChI=1S/C15H17NO/c1-11-8-9-12(2)14(10-11)16-13-6-4-5-7-15(13)17-3/h4-10,16H,1-3H3
• InChI Key: MSMWWVPVYSKCIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=CC=CC=C2OC
• Molecular Formula: C15H17NO
• DSSTOX Substance ID: DTXSID40466545
• Molecular Weight: 227.30 g/mol
• CAS RN: 211292-60-3

Description

“N-(2-methoxyphenyl)-2,5-dimethylaniline” is a compound that belongs to the class of anilines. Anilines are organic compounds that contain a phenyl group attached to an amino group. In this case, the phenyl group is substituted with a methoxy group at the 2-position and the amino group is substituted with a 2,5-dimethylphenyl group.

Molecular Structure Analysis

The molecular structure of “N-(2-methoxyphenyl)-2,5-dimethylaniline” would consist of a phenyl ring substituted with a methoxy group at the 2-position and an amino group substituted with a 2,5-dimethylphenyl group. The exact 3D structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

Anilines typically undergo reactions that involve the amino group or the phenyl ring. These can include acylation, alkylation, and various electrophilic aromatic substitution reactions.

Scientific Research Applications

Molecular Structure and Synthesis

• Molecular Structures : N-(2-methoxyphenyl)-2,5-dimethylaniline has been synthesized through Schiff bases reduction route, contributing to the understanding of its molecular structure in different crystal systems (Ajibade & Andrew, 2021).
• Synthesis for Specific Compounds : It serves as a starting material in the synthesis of compounds like azo dyes and dithiocarbamate (Ajibade & Andrew, 2021).

Photolysis and Chemical Reactions

• Photochemical Preparation : The compound is used in the photolysis of certain anilines, leading to the production of heterocycles like phenylfurans, pyrroles, and thiophenes (Guizzardi et al., 2000).
• Reactions with Resonance-stabilized Radicals : It reacts with resonance-stabilized radicals, indicating its significance in understanding reaction mechanisms and electron transfer processes (Okazaki & Inamoto, 1968).

Drug Metabolism and Pharmacology

• Metabolism Studies : N-(2-methoxyphenyl)-2,5-dimethylaniline derivatives have been studied for their metabolic pathways in different organisms, contributing to pharmacological and toxicological research (Šuláková et al., 2021).

Material Science and Analytical Chemistry

• Optical Properties : The compound has been studied for its nonlinear refractive index, highlighting its potential applications in material science and optical technologies (Das et al., 2015).
• Catalytic and Analytical Uses : It is utilized in catalytic methods for iron determination, showcasing its role in analytical chemistry (Kawashima et al., 1979).

Mechanism of Action

The mechanism of action of “N-(2-methoxyphenyl)-2,5-dimethylaniline” would depend on its specific use. For example, some anilines are used as intermediates in the synthesis of dyes, pharmaceuticals, and polymers.

Safety and Hazards

Anilines can be hazardous. They can cause skin and eye irritation, and prolonged exposure can lead to more serious health effects. Therefore, appropriate safety measures should be taken when handling these compounds.